5-Isopropylindoline

• CAS No.: 65826-96-2
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• IUPAC Name: 5-propan-2-yl-2,3-dihydro-1H-indole
• InChI: InChI=1S/C11H15N/c1-8(2)9-3-4-11-10(7-9)5-6-12-11/h3-4,7-8,12H,5-6H2,1-2H3
• InChI Key: LCIJJWUQMXUQQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)NCC2

Description

5-Isopropylindoline is a useful research compound. Its molecular formula is C11H15N and its molecular weight is 161.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution of indole (D17, 0.60 g, 3.75 mmol) in glacial acetic acid (12 ml) was added sodium cyanoborohydride (1.20 g, 19.1 mmol) in portions. The mixture was stirred under argon for 4 h, then diluted with water and basified with 10% aqueous sodium hydroxide. The mixture was extracted with dichloromethane and the extract was dried and evaporated. After combining with material from a previous experiment (from 0.14 g indole) the crude product was chromatographed on silica gel eluted with diethyl ether to give the title compound (0.62 g, 84%).